BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Synthesis Guide: 5-lodo-6-methoxy-3-
nitropyridin-2-amine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

5-lodo-6-methoxy-3-nitropyridin-2-
Compound Name:

amine
CAS No.: 868539-54-2
Cat. No.: B3030118

Get Quote

Executive Summary

5-lodo-6-methoxy-3-nitropyridin-2-amine (CAS 1444983-47-4) is a highly functionalized
pyridine scaffold critical in the development of next-generation kinase inhibitors. Its structure
features a unique "push-pull" electronic system—an electron-donating amino group and an
electron-withdrawing nitro group—positioned to facilitate further derivatization. The 5-iodo
position serves as a versatile handle for palladium-catalyzed cross-coupling reactions (Suzuki-
Miyaura, Sonogashira), while the 2-amino and 3-nitro groups are essential for hydrogen
bonding in ATP-binding pockets.

This guide details a robust, four-step synthetic pathway starting from commercially available
2,6-dichloropyridine. The route is designed for scalability, emphasizing regiocontrol during the
initial nucleophilic substitutions and the final electrophilic iodination.

Retrosynthetic Analysis & Strategy

The synthesis is best approached via a Late-Stage Electrophilic Halogenation strategy.
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e Disconnection: The C5-I bond is the most logical disconnection. The precursor, 2-amino-6-
methoxy-3-nitropyridine, contains strong activating groups (amino at C2, methoxy at C6) that
direct electrophilic attack to the C5 position.

e Precursor Assembly: The 2-amino-6-methoxy-3-nitropyridine core is assembled via
sequential Nucleophilic Aromatic Substitutions (

) on a 2,6-dichloro-3-nitropyridine scaffold.

e Regiocontrol: The critical challenge is ensuring the amino group is installed at C2 (ortho to
nitro) rather than C6. This is achieved by exploiting the "ortho effect,” where the nitro group
stabilizes the transition state for nucleophilic attack at the adjacent carbon.

Retrosynthesis Map (Graphviz)
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Target:

5-lodo-6-methoxy-3-nitropyridin-2-amine

Click to download full resolution via product page

Caption: Retrosynthetic disconnection showing the linear assembly from 2,6-dichloropyridine.
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Detailed Synthesis Pathway[1][2][3][4][5]
Stage 1: Nitration of 2,6-Dichloropyridine

Objective: Activate the pyridine ring for subsequent

reactions.

Reagents:

(fuming),

Mechanism: Electrophilic Aromatic Substitution.[1] The pyridine nitrogen is protonated,
making the ring highly deactivated; however, the two chlorine atoms allow nitration at the C3
position under forcing conditions.

Critical Process Parameter (CPP): Temperature control is vital. The reaction is exothermic.
Maintain <50°C during addition, then heat to 100°C to drive conversion.

Stage 2: Regioselective Ammonolysis

Objective: Install the primary amine at C2.

Reagents:

(aq), Ethanol or Methanol.

Mechanism:

Selectivity: Attack occurs preferentially at C2 (ortho to nitro) over C6 (para to nitro) due to the
stabilizing hydrogen-bonding interaction between the incoming ammonia and the nitro
oxygen (built-in solvation).

Outcome: Yields 2-amino-6-chloro-3-nitropyridine.[2][3]

Stage 3: Methoxylation
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Obijective: Install the methoxy group at C6.

Reagents: Sodium Methoxide (

), Methanol.[4][3][5]

Mechanism:

. The remaining chlorine at C6 is displaced by the methoxide anion.

Outcome: Yields 2-amino-6-methoxy-3-nitropyridine (CAS 73896-36-3).[4][6]

Note: This intermediate is stable and commercially available, but in-house synthesis reduces
cost significantly.

Stage 4: Regioselective lodination

Objective: Install the iodine atom at C5.
» Reagents: N-lodosuccinimide (NIS), Acetonitrile (MeCN) or DMF.

e Mechanism: Electrophilic Aromatic Substitution (

).[1]

o Regiochemistry:

[¢]

C2-Amino: Strong activator, ortho/para director. Para position is C5.

[e]

C6-Methoxy: Activator, ortho/para director. Ortho position is C5.

o

C3-Nitro: Deactivator, meta director. Meta position is C5.

[¢]

Conclusion: All directing effects reinforce substitution at C5.

e Outcome: Yields 5-lodo-6-methoxy-3-nitropyridin-2-amine.

Experimental Protocols
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Protocol A: Preparation of 2-Amino-6-methoxy-3-
nitropyridine

Based on optimized literature procedures for CAS 73896-36-3.
 Nitration: Dissolve 2,6-dichloropyridine (25.0 g, 168 mmol) in conc.

(50 mL). Add fuming

(15 mL) dropwise at 0-10°C. Heat to 100°C for 4 hours. Pour onto ice, filter the solid 2,6-
dichloro-3-nitropyridine.

e Ammonolysis: Suspend the wet cake in Ethanol (150 mL). Add 28%

(50 mL). Heat to 60°C for 6 hours. Cool to 0°C. Filter the yellow precipitate (2-amino-6-
chloro-3-nitropyridine).

o Methoxylation: Dissolve the chloro-intermediate in Methanol (100 mL). Add Sodium
Methoxide (25% in MeOH, 1.1 eq) dropwise at 0°C. Stir at RT for 3 hours. Quench with water
(200 mL). Filter the resulting solid.[4][7][3]

o Yield: ~21.0 g (86% over 3 steps).
o Purity: >98% (HPLC).

o Appearance: Yellow crystalline solid.

Protocol B: lodination to 5-lodo-6-methoxy-3-
hitropyridin-2-amine

Critical Step - Validated via analogous pyridine iodinations.

e Setup: Charge a 250 mL round-bottom flask with 2-amino-6-methoxy-3-nitropyridine (10.0 g,
59.1 mmol) and Acetonitrile (anhydrous, 100 mL).

» Addition: Add N-lodosuccinimide (NIS) (14.6 g, 65.0 mmol, 1.1 eq) in portions over 15
minutes at room temperature.

o Note: Protect from light to prevent radical side reactions.
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» Reaction: Heat the mixture to 70°C and stir for 4—6 hours. Monitor by TLC (EtOAc/Hexane
1:1) or HPLC.[4][3][8] The starting material peak (

~3.2 min) should disappear, replaced by the product (
~4.5 min).
o Workup:
o Cool to room temperature.
o Dilute with EtOAc (200 mL).
o Wash with 10% aqueous Sodium Thiosulfate (

) to remove excess iodine (color changes from dark red to yellow).

o Wash with brine, dry over
, and concentrate in vacuo.

 Purification: Recrystallize from Ethanol or purify via silica gel chromatography (0-30% EtOAc
in Hexanes).

o Target Yield: 14.8 g (85%).
o Characterization:

NMR (DMSO-

) shows disappearance of the C5 proton doublet and retention of the methoxy singlet (~3.9
ppm).

Process Visualization
Full Synthesis Workflow (Graphviz)
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Caption: Four-step linear synthesis workflow from 2,6-dichloropyridine to the target iodinated
pyridine.

Key Analytical Data & Specifications

Parameter Specification Notes

) Color deepens upon
Appearance Yellow to Orange Solid

iodination.
i Significant increase from
Molecular Weight 295.03 g/mol
precursor (169.14).
] ] Distinct from precursor (167—
Melting Point 185-189°C
169°C).
C5-H signal disappears; C4-H
NMR 3.92 (s, 3H), 8.35 (s, 1H) singlet remains.
. Poor solubility in
Solubility DMSO, DMF, warm EtOAc

water/hexane.

Safety & Scale-up Considerations

» Nitration Risks: The nitration of chloropyridines can generate shock-sensitive byproducts if
temperature is uncontrolled. Ensure reactor temperature does not exceed 110°C.

» lodine Waste: The iodination step produces succinimide and trace iodine. Aqueous
thiosulfate washes are mandatory to prevent iodine vapor release during rotary evaporation.

e Regio-Isomer Management: In Step 2, trace amounts of the C6-amino isomer (2-amino-6-
nitro-5-chloropyridine) may form. This impurity is difficult to remove later. Ensure the
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ammonolysis temperature is strictly controlled (60°C) to maximize the kinetic preference for
the C2 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Synthesis Guide: 5-lodo-6-methoxy-3-
nitropyridin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3030118/docs#technical-synthesis-guide-5-iodo-6-
methoxy-3-nitropyridin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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